Cas no 2229498-17-1 (4-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylbutan-2-amine)

• Product Name: 4-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylbutan-2-amine
• CAS No: 2229498-17-1
• MF: C₁₃H₂₂N₂O₂
• MW: 238.325983524323
• CID: 5926452
• PubChem ID: 165883548
• Update Time: 2025-05-21

4-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylbutan-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylbutan-2-amine
• 2229498-17-1
• EN300-2005653
• 4-[3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-yl]butan-2-amine

• Inchi： 1S/C13H22N2O2/c1-9(14)5-6-12-11(8-16-3)7-15-10(2)13(12)17-4/h7,9H,5-6,8,14H2,1-4H3
• InChI Key： RZVCXVDKDWYDKH-UHFFFAOYSA-N
• SMILES： O(C)C1C(C)=NC=C(COC)C=1CCC(C)N

Computed Properties

• Exact Mass: 238.168127949g/mol
• Monoisotopic Mass: 238.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 57.4Ų

Additional information on 4-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylbutan-2-amine

Introduction to 4-(3-Methoxy-5-(methoxymethyl)-2-methylpyridin-4-yl)butan-2-amine (CAS No. 2229498-17-1)

4-(3-Methoxy-5-(methoxymethyl)-2-methylpyridin-4-yl)butan-2-amine, also known by its CAS number 2229498-17-1, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a methoxy-substituted pyridine ring and a butylamine side chain. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 4-(3-Methoxy-5-(methoxymethyl)-2-methylpyridin-4-yl)butan-2-amine can be represented as follows: C₁₅H₂₃N₃O₂. The presence of the methoxy groups and the methyl substituents on the pyridine ring imparts specific electronic and steric properties to the molecule, which are crucial for its interactions with biological targets.

Recent studies have explored the potential of 4-(3-Methoxy-5-(methoxymethyl)-2-methylpyridin-4-yl)butan-2-amine in various therapeutic areas. One of the key areas of interest is its role as a potential modulator of neurotransmitter systems. Research has shown that this compound can interact with specific receptors in the central nervous system (CNS), making it a promising candidate for the treatment of neurological disorders such as anxiety, depression, and cognitive impairments.

In addition to its potential in CNS disorders, 4-(3-Methoxy-5-(methoxymethyl)-2-methylpyridin-4-yl)butan-2-amine has also been investigated for its anti-inflammatory properties. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, suggesting its potential use in treating inflammatory conditions such as arthritis and inflammatory bowel disease (IBD).

The pharmacokinetic properties of 4-(3-Methoxy-5-(methoxymethyl)-2-methylpyridin-4-yl)butan-2-amine have been studied to evaluate its suitability for drug development. Initial findings indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a relatively long half-life, which are desirable characteristics for a therapeutic agent.

To further understand the mechanism of action of 4-(3-Methoxy-5-(methoxymethyl)-2-methylpyridin-4-yl)butan-2-amine, researchers have conducted molecular docking studies. These studies have revealed that the compound can bind to specific protein targets with high affinity, suggesting that it may act through allosteric modulation or direct receptor activation. This information is crucial for optimizing the compound's structure to enhance its potency and selectivity.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(3-Methoxy-5-(methoxymethyl)-2-methylpyridin-4-yl)butan-2-amine. Preliminary results from phase I trials have shown that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. Phase II trials are expected to provide more detailed insights into its therapeutic potential in specific patient populations.

In conclusion, 4-(3-Methoxy-5-(methoxymethyl)-2-methylpyridin-4-yl)butan-2-amine (CAS No. 2229498-17-1) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential in treating various diseases and conditions.